Cas no 81855-43-8 (b-D-Glucopyranoside,1,4a,5,7a-tetrahydro-7-(hydroxymethyl)cyclopenta[c]pyran-1,5-diyl bis-,(1S,4aR,5S,7aS)- (9CI))
81855-43-8 structure
Product Name:b-D-Glucopyranoside,1,4a,5,7a-tetrahydro-7-(hydroxymethyl)cyclopenta[c]pyran-1,5-diyl bis-,(1S,4aR,5S,7aS)- (9CI)
CAS No:81855-43-8
MF:C21H32O14
MW:508.470388412476
CID:729355
PubChem ID:158002
Update Time:2025-04-19
b-D-Glucopyranoside,1,4a,5,7a-tetrahydro-7-(hydroxymethyl)cyclopenta[c]pyran-1,5-diyl bis-,(1S,4aR,5S,7aS)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- b-D-Glucopyranoside,1,4a,5,7a-tetrahydro-7-(hydroxymethyl)cyclopenta[c]pyran-1,5-diyl bis-,(1S,4aR,5S,7aS)- (9CI)
- DTXSID501002272
- 6-O-beta-Glucopyranosylaucubin
- 81855-43-8
- 5-(Hexopyranosyloxy)-7-(hydroxymethyl)-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-1-yl hexopyranoside
- beta-D-Glucopyranoside, 1,4a,5,7a-tetrahydro-7-(hydroxymethyl)cyclopenta(c)pyran-1,5-diyl bis-, (1S,4aR,5S,7aS)-
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- Inchi: 1S/C21H32O14/c22-4-7-3-9(32-20-17(29)15(27)13(25)10(5-23)33-20)8-1-2-31-19(12(7)8)35-21-18(30)16(28)14(26)11(6-24)34-21/h1-3,8-30H,4-6H2/t8-,9+,10+,11+,12+,13+,14+,15-,16-,17+,18+,19-,20-,21-/m0/s1
- InChI Key: YJWAGHITGKROID-PORUDVBBSA-N
- SMILES: O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1C=C(CO)[C@H]2[C@@H](OC=C[C@H]21)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O
Computed Properties
- Exact Mass: 508.17920569g/mol
- Monoisotopic Mass: 508.17920569g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 35
- Rotatable Bond Count: 7
- Complexity: 777
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 14
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.6
- Topological Polar Surface Area: 228Ų
b-D-Glucopyranoside,1,4a,5,7a-tetrahydro-7-(hydroxymethyl)cyclopenta[c]pyran-1,5-diyl bis-,(1S,4aR,5S,7aS)- (9CI) Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
81855-43-8 (b-D-Glucopyranoside,1,4a,5,7a-tetrahydro-7-(hydroxymethyl)cyclopenta[c]pyran-1,5-diyl bis-,(1S,4aR,5S,7aS)- (9CI)) Related Products
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